Cas no 69440-42-2 (Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1))

Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1) structure
69440-42-2 structure
Product Name:Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1)
CAS No:69440-42-2
MF:C10H15ClN2O3
MW:246.690701723099
CID:519212
PubChem ID:3052949
Update Time:2025-04-19

Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1)
    • [1-(2-hydroxyethyl)pyridin-1-ium-3-yl] N,N-dimethylcarbamate,chloride
    • 3-Dimethylcarbamoyloxy-1-(2-hydroxyethyl)pyridinium chloride
    • Pyridinium, 3-dimethylcarbamoyloxy-1-(2-hydroxyethyl)-, chloride
    • Pyridinium, 3-hydroxy-1-(2-hydroxyethyl)-, chloride, 3-dimethylcarbamate
    • DTXSID60989307
    • 69440-42-2
    • 3-[(DIMETHYLCARBAMOYL)OXY]-1-(2-HYDROXYETHYL)PYRIDIN-1-IUM CHLORIDE
    • Inchi: 1S/C10H15N2O3.ClH/c1-11(2)10(14)15-9-4-3-5-12(8-9)6-7-13;/h3-5,8,13H,6-7H2,1-2H3;1H/q+1;/p-1
    • InChI Key: NXTLDOVTBCOKRD-UHFFFAOYSA-M
    • SMILES: [Cl-].O(C(N(C)C)=O)C1=CC=C[N+](=C1)CCO

Computed Properties

  • Exact Mass: 230.9598
  • Monoisotopic Mass: 246.0771200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.6Ų

Experimental Properties

  • PSA: 53.32

Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1) Related Literature

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